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Compound of Interest

Compound Name:
Benzamide,2,2'-dithiobis[N-

methyl-

Cat. No.: B8103082 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount for laboratory safety and environmental protection.

This document provides essential, immediate safety and logistical information, including

operational and disposal plans for Benzamide, 2,2'-dithiobis[N-methyl-].

Chemical and Physical Properties
A summary of the key quantitative data for Benzamide, 2,2'-dithiobis[N-methyl-] is provided in

the table below for easy reference.

Property Value

Molecular Formula C16H16N2O2S2[1][2][3][4][5][6]

Molecular Weight 332.44 g/mol [1][2][3][5]

CAS Number 2527-58-4[1][2][3][4][5]

Melting Point 216.50 °C[3]

Boiling Point 545.90 °C[3]

Storage Temperature 2°C - 8°C[3][5]
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The disposal of Benzamide, 2,2'-dithiobis[N-methyl-] must be conducted in accordance with all

applicable federal, state, and local environmental regulations.[1][7] Discharge into the

environment must be strictly avoided.[1] The following step-by-step guide outlines the

recommended disposal protocol.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate personal

protective equipment. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[1][8]

Clothing: A lab coat or other protective clothing to avoid skin contact.[1][8]

Step 2: Waste Collection

Carefully collect the waste material. If it is a solid, avoid creating dust.[1][7]

Use spark-proof tools and explosion-proof equipment if necessary.[1]

Place the waste into a suitable, clearly labeled, and closed container to await disposal.[1] Do

not mix with other waste.[7]

Step 3: Spillage and Contaminated Materials

In case of a spill, prevent the material from entering drains.[1][7]

Collect any spillage and dispose of it promptly.[1]

Any materials used to clean up a spill, as well as any contaminated work clothing, should be

considered hazardous waste and disposed of accordingly.[1][8] Contaminated clothing

should be taken off and washed before reuse.[1][8]

Step 4: Final Disposal
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The sealed container of Benzamide, 2,2'-dithiobis[N-methyl-] waste should be transferred to

an approved waste disposal plant or a licensed waste disposal company.[7]

Contaminated packaging can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning. Alternatively, it can be punctured to render it unusable and then disposed of

in a sanitary landfill. For combustible packaging, controlled incineration with flue gas

scrubbing is a possible option.[1]

Accidental Exposure First Aid
If on skin: Wash with plenty of water. If skin irritation or a rash occurs, seek medical help.[1]

[8]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][8]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Benzamide,

2,2'-dithiobis[N-methyl-].
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Caption: Disposal workflow for Benzamide, 2,2'-dithiobis[N-methyl-].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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